Lewis X tetraose-Nacetyl-spacer1-NH2
Description
Lewis X tetraose-Nacetyl-spacer1-NH2 is a synthetic glycan derivative featuring the Lewis X (LeX) antigen motif—a trisaccharide structure (Galβ1-4[Fucα1-3]GlcNAc) extended with an additional N-acetylglucosamine (GlcNAc) residue. The compound is modified with a spacer (spacer1) and an amino (-NH2) group, enabling its use in bioconjugation, diagnostic assays, and glycobiology research . This derivative is commercially available through suppliers like Xi’an Qiyue Biological Technology and Elicityl, emphasizing its role in studying carbohydrate-protein interactions, particularly in cancer-associated glycans .
Properties
Molecular Formula |
C26H45NO21 |
|---|---|
Synonyms |
Galβ1-4(Fucα1-3)GlcNAcβ1-3Galβ-NAc-sp1-NH2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications
The structural versatility of LeX derivatives enables diverse applications:
Cancer Research: Non-sialylated LeX derivatives (e.g., spacer1-NH2) help dissect the role of fucosylation in tumor progression, independent of sialic acid-mediated interactions .
Diagnostics: spacer1-NH2’s amine group allows covalent attachment to ELISA plates, improving detection sensitivity for anti-LeX antibodies .
Therapeutic Development: Propargyl derivatives enable modular glycan-drug conjugates, while spacer1-NH2 supports stable glycan-coated nanoparticles .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
